Cas no 1850317-41-7 (4-(4-Piperidyl)-1,2,3-thiadiazole)

• Product Name: 4-(4-Piperidyl)-1,2,3-thiadiazole
• CAS No: 1850317-41-7
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 5521547
• PubChem ID: 20613926
• Update Time: 2025-05-26

4-(4-Piperidyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(1,2,3-thiadiazol-4-yl)-
• 4-(4-Piperidyl)-1,2,3-thiadiazole

• Inchi： 1S/C7H11N3S/c1-3-8-4-2-6(1)7-5-11-10-9-7/h5-6,8H,1-4H2
• InChI Key： QSOWUYMQGQTKCM-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CSN=N2)CC1

Additional information on 4-(4-Piperidyl)-1,2,3-thiadiazole

Introduction to 4-(4-Piperidyl)-1,2,3-thiadiazole (CAS No. 1850317-41-7)

4-(4-Piperidyl)-1,2,3-thiadiazole, with the CAS number 1850317-41-7, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a piperidine ring fused to a 1,2,3-thiadiazole moiety. The combination of these structural elements endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 4-(4-Piperidyl)-1,2,3-thiadiazole is particularly noteworthy due to its potential for modulating various biological targets. The piperidine ring is a common structural motif in many bioactive compounds, often contributing to the molecule's ability to interact with specific receptors or enzymes. The 1,2,3-thiadiazole moiety, on the other hand, is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's binding affinity and selectivity.

Recent studies have explored the pharmacological properties of 4-(4-Piperidyl)-1,2,3-thiadiazole. One notable area of research involves its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(4-Piperidyl)-1,2,3-thiadiazole may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-Piperidyl)-1,2,3-thiadiazole has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up new avenues for the development of neuroprotective drugs for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 4-(4-Piperidyl)-1,2,3-thiadiazole has been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life, making it suitable for chronic administration. These pharmacokinetic properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of 4-(4-Piperidyl)-1,2,3-thiadiazole has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the further development of 4-(4-Piperidyl)-1,2,3-thiadiazole as a safe and effective therapeutic agent.

In conclusion, 4-(4-Piperidyl)-1,2,3-thiadiazole (CAS No. 1850317-41-7) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are likely to uncover additional applications and optimize its use in clinical settings.